Cas no 1805306-75-5 (4-(Difluoromethyl)-2-methoxy-3-methylpyridine)

• Product Name: 4-(Difluoromethyl)-2-methoxy-3-methylpyridine
• CAS No: 1805306-75-5
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4848767
• Update Time: 2025-10-30

4-(Difluoromethyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-3-methylpyridine

• Inchi： 1S/C8H9F2NO/c1-5-6(7(9)10)3-4-11-8(5)12-2/h3-4,7H,1-2H3
• InChI Key： QXVROMLHSVDXGH-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-2-methoxy-3-methylpyridine

Introduction to 4-(Difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1805306-75-5)

4-(Difluoromethyl)-2-methoxy-3-methylpyridine, identified by its CAS number 1805306-75-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of a difluoromethyl group and a methoxy substituent on a pyridine backbone imparts distinct chemical properties, making it a valuable scaffold for developing novel bioactive molecules.

The compound's structure, characterized by a pyridine ring substituted with a methyl group at the 3-position and an oxygen atom at the 2-position, enhances its reactivity and interaction with biological targets. The difluoromethyl moiety, in particular, is well-known for its ability to improve metabolic stability and binding affinity in drug molecules. This feature has been extensively explored in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced pharmacokinetic profiles. 4-(Difluoromethyl)-2-methoxy-3-methylpyridine exemplifies this trend, as it serves as a versatile building block for synthesizing advanced intermediates. Researchers have leveraged its structural motif to design molecules with improved solubility, bioavailability, and target specificity. For instance, derivatives of this compound have been investigated for their potential in treating inflammatory diseases and cancer.

One of the most compelling aspects of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine is its role in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The pyridine core is a common pharmacophore in many drugs, and modifications at specific positions can fine-tune the molecule's interactions with proteins. Studies have demonstrated that substituents like the difluoromethyl group can significantly enhance binding affinity by introducing hydrophobic interactions and electronic effects. This has led to the discovery of several lead compounds that are now undergoing further optimization.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to disrupt enzymatic pathways in pests while maintaining low toxicity to humans. By incorporating functional groups such as methoxy and difluoromethyl, chemists can tailor the compound's properties to meet specific agricultural needs. Recent research indicates that such modifications can lead to more effective and environmentally friendly agrochemicals.

Advances in synthetic chemistry have made it possible to produce 4-(Difluoromethyl)-2-methoxy-3-methylpyridine on an industrial scale with high purity. Modern techniques like flow chemistry and catalytic processes have improved yield and reduced production costs, making it more accessible for research and commercial applications. This accessibility has spurred innovation across multiple disciplines, including medicinal chemistry, materials science, and chemical biology.

The compound's versatility extends beyond pharmaceuticals and agrochemicals; it has found applications in material science as well. For example, fluorinated pyridines are used in designing liquid crystals and organic semiconductors due to their ability to influence electronic properties. The unique electronic distribution around the difluoromethyl group can be exploited to create materials with tailored optoelectronic characteristics.

In conclusion, 4-(Difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1805306-75-5) is a multifaceted compound with broad applications across various scientific fields. Its structural features make it an ideal candidate for drug discovery, agrochemical development, and material science innovation. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, driving advancements in multiple industries.